N-(3-chloro-4-methylphenyl)-3'-phenylspiro[cyclohexane-1,6'-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine]-7'-carboxamide

• Molecular Formula: C23H24ClN5OS
• Molecular Weight: 454.0 g/mol
• IUPAC Name: N-(3-chloro-4-methylphenyl)-3-phenylspiro[5,7-dihydro-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-6,1'-cyclohexane]-7-carboxamide
• InChI: InChI=1S/C23H24ClN5OS/c1-15-10-11-17(14-18(15)24)25-21(30)19-23(12-6-3-7-13-23)28-29-20(26-27-22(29)31-19)16-8-4-2-5-9-16/h2,4-5,8-11,14,19,28H,3,6-7,12-13H2,1H3,(H,25,30)
• InChI Key: VKIUPLCZXXGOPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2C3(CCCCC3)NN4C(=NN=C4S2)C5=CC=CC=C5)Cl

Description

N-(3-chloro-4-methylphenyl)-3’-phenylspiro[cyclohexane-1,6’-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine]-7’-carboxamide is a complex organic compound that belongs to the class of spiro compounds. These compounds are characterized by a unique structure where two rings are connected through a single atom. The presence of the triazolo[3,4-b][1,3,4]thiadiazine moiety in its structure makes it a significant compound in medicinal chemistry due to its potential pharmacological activities.

Preparation Methods

The synthesis of N-(3-chloro-4-methylphenyl)-3’-phenylspiro[cyclohexane-1,6’-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine]-7’-carboxamide involves multiple steps. One common method includes the reaction of 3-chloro-4-methylphenylamine with cyclohexanone to form an intermediate, which is then reacted with phenylhydrazine to form the spiro compound. The final step involves the cyclization of this intermediate with thiosemicarbazide under acidic conditions to form the triazolo[3,4-b][1,3,4]thiadiazine ring .

Chemical Reactions Analysis

N-(3-chloro-4-methylphenyl)-3’-phenylspiro[cyclohexane-1,6’-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine]-7’-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro group, using reagents like sodium methoxide. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-3’-phenylspiro[cyclohexane-1,6’-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine]-7’-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound has shown potential as an enzyme inhibitor, particularly against carbonic anhydrase and cholinesterase.

Medicine: It has been investigated for its anticancer, antimicrobial, and anti-inflammatory properties.

Industry: The compound is used in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-3’-phenylspiro[cyclohexane-1,6’-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine]-7’-carboxamide involves its interaction with specific molecular targets. The compound binds to the active sites of enzymes such as carbonic anhydrase and cholinesterase, inhibiting their activity. This inhibition can lead to various pharmacological effects, including anti-inflammatory and anticancer activities .

Comparison with Similar Compounds

N-(3-chloro-4-methylphenyl)-3’-phenylspiro[cyclohexane-1,6’-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine]-7’-carboxamide can be compared with other spiro compounds containing the triazolo[3,4-b][1,3,4]thiadiazine moiety. Similar compounds include:

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine derivatives: These compounds share the same core structure but differ in their substituents, leading to variations in their pharmacological activities.

Spiro[cyclohexane-1,6’-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine] derivatives: These compounds have similar spiro structures but may have different substituents on the cyclohexane ring.

The uniqueness of N-(3-chloro-4-methylphenyl)-3’-phenylspiro[cyclohexane-1,6’-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine]-7’-carboxamide lies in its specific substituents, which contribute to its distinct pharmacological profile .